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Compound of Interest

3-Chloroisoxazole-5-carboxylic
Compound Name:

acid
CAS No.: 20724-56-5
Cat. No.: B1265908

Get Quote

\ J

CAS Registry Number: 20724-56-5 Chemical Formula: CaH2CINOs Molecular Weight: 147.52
g/mol [1]

Introduction & Nomenclature Analysis

The compound 3-Chloroisoxazole-5-carboxylic acid serves as a critical heterocyclic building
block in medicinal chemistry, particularly in the design of glutamate receptor ligands and
agrochemical safeners. Its utility stems from the unique electronic properties of the isoxazole
ring substituted with an electron-withdrawing chlorine atom and a reactive carboxylic acid
handle.

IUPAC Nomenclature Breakdown

The systematic name is derived from the Hantzsch-Widman nomenclature system for
heterocycles, combined with substitutive nomenclature rules.

» Parent Ring (Isoxazole): A five-membered aromatic ring containing adjacent oxygen and
nitrogen atoms.
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o Numbering Rule: Numbering initiates at the heteroatom of higher priority (Oxygen = 1),
proceeds to the second heteroatom (Nitrogen = 2), and continues around the ring to
minimize substituent locants.

e Substituents:
o Chlorine (-Cl): Located at position 3 (adjacent to Nitrogen).
o Carboxylic Acid (-COOH): Located at position 5 (adjacent to Oxygen).

o Priority: The carboxylic acid group takes precedence as the principal functional group,
defining the suffix "-oic acid" or "carboxylic acid".

Systematic Name: 3-Chloro-1,2-oxazole-5-carboxylic acid Preferred IUPAC Name (PIN): 3-
Chloroisoxazole-5-carboxylic acid

Structural Visualization

The following diagram illustrates the atomic numbering and connectivity.

Click to download full resolution via product page

Figure 1: IUPAC numbering scheme for 3-Chloroisoxazole-5-carboxylic acid.[2]

Chemical Properties & Physical Data

The 3-chloro substituent exerts a significant electron-withdrawing effect (inductive effect, -I),
reducing the electron density of the isoxazole ring compared to the unsubstituted or methyl-
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substituted analogs. This influences both the acidity of the carboxylic acid and the susceptibility
of the ring to nucleophilic attack.

Property Value Context

Crystalline powder form is

Appearance White to off-white solid

standard.

Indicates high lattice energy
Melting Point 168-172 °C due to H-bonding (dimerization

of COOH).

More acidic than benzoic acid
pKa (Predicted) ~2.8-3.2 (4.2) due to the electron-

deficient heterocycle.

Moderate lipophilicity; suitable
LogP ~1.2 for CNS drug discovery

scaffolds.

Limited solubility in water;
Solubility DMSO, Methanol, EtOAc soluble in alkaline aqueous

solutions.

Synthesis Protocols

The synthesis of 3-Chloroisoxazole-5-carboxylic acid typically proceeds via the chlorination
of 3-Hydroxyisoxazole-5-carboxylic acid (or its ester derivatives). This approach ensures regio-
control, as the 3-hydroxy group is converted to a chloride using phosphoryl chloride (POCIs).

Core Synthetic Pathway

Precursor: 3-Hydroxyisoxazole-5-carboxylic acid (CAS 13626-60-3).

Step-by-Step Methodology

« Esterification (Optional but Recommended):

o Protect the carboxylic acid as a methyl or ethyl ester to prevent side reactions with the
chlorinating agent.
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o Reagents: MeOH, H2SOa (cat.), Reflux.

e Chlorination (Deoxychlorination):

o The 3-hydroxyisoxazole exists in tautomeric equilibrium with isoxazol-3(2H)-one. Reaction
with POCIs converts the enolic hydroxyl group to a chloride.[3]

o Reagents: POCIs (Phosphoryl chloride), Pyridine (base catalyst), 80-100 °C.

o Mechanism:[1][4][5][6] Formation of a dichlorophosphate intermediate followed by
nucleophilic displacement by chloride.

e Hydrolysis:
o Saponification of the ester to yield the free acid.

o Reagents: LiOH or NaOH, THF/Water, then acidification with HCI.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10261912/
https://www.bldpharm.com/products/20724-56-5.html
https://www.smolecule.com/products/s749825
https://elib.uni-stuttgart.de/bitstream/11682/1056/1/eff112_1.pdf
https://patents.google.com/patent/CN1156723A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

3-Hydroxyisoxazole-5-carboxylic acid
(CAS 13626-60-3)

Step 1: Esterification
(MeOH/H+)

G/Iethyl 3-hydroxyisoxazole-5-carboxylat9

Step 2: Chlorination
(POCI3, Pyridine, Heat)

G/Iethyl 3-chIoroisoxazole-5-carboxylat9

Step 3: Hydrolysis
(LIOH, then HCI)

:

3-Chloroisoxazole-5-carboxylic acid
(CAS 20724-56-5)

Click to download full resolution via product page

Figure 2: Synthetic route from commercially available 3-hydroxy precursor.

Reactivity & Applications in Drug Discovery

The 3-chloroisoxazole moiety is a versatile pharmacophore. It is bioisosteric to 3-
hydroxyisoxazoles (common in AMPA receptor agonists) but lacks the hydrogen bond donor
capability, altering receptor binding kinetics and membrane permeability.
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Key Reaction Channels

e Amide Coupling (C5 Position):

o The carboxylic acid is readily converted to amides using standard coupling reagents
(HATU, EDC/HOBY). This is the primary vector for expanding the scaffold into
peptidomimetics or enzyme inhibitors.

» Nucleophilic Aromatic Substitution (SnAr) (C3 Position):

o While the 3-chloro group is relatively stable, it can be displaced by strong nucleophiles
(e.g., thiols, amines) under forcing conditions or transition metal catalysis, allowing for
"late-stage diversification" of the core.

o Decarboxylative Cross-Coupling:

o The C5-COOH can serve as a leaving group in radical decarboxylative couplings (e.g.,
Minisci-type reactions) to install alkyl or aryl groups.

Biological Relevance[3][4][7][8][9]

o Glutamate Receptor Ligands: The isoxazole ring mimics the distal carboxylate of glutamate.
The 3-Cl substituent modulates the acidity of the NH-acidic pharmacophore in related
structures (e.g., bioisosteres of AMPA).

o Agrochemicals: Isoxazole carboxylic acids are precursors to herbicides and safeners
(compounds that protect crops from herbicide damage) by inducing specific metabolic
enzymes (GSTs).

Safety & Handling

e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—8 °C. Moisture sensitive
(carboxylic acid can be hygroscopic).

o Disposal: Incineration with a scrubber for HCI/NOx gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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